Cas no 106462-85-5 (1-chloro-5-methoxyisoquinoline)

• Product Name: 1-chloro-5-methoxyisoquinoline
• CAS No: 106462-85-5
• MF: C₁₀H₈ClNO
• MW: 193.629621505737
• MDL: MFCD11846291
• CID: 1182737
• PubChem ID: 21889787
• Update Time: 2025-06-07

1-chloro-5-methoxyisoquinoline Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 1-chloro-5-methoxy-
• 1-Chloro-5-methoxyisoquinoline
• SY163189
• AB64602
• AKOS006346567
• DA-29532
• F2135-1034
• DTXSID00619510
• AS-38983
• SCHEMBL1536330
• EN300-181477
• MFCD11846291
• 106462-85-5
• 5-Methoxy-1-chloroisoquinoline
• DVHOIKSDQCZHOV-UHFFFAOYSA-N
• 1-chloro-5-methoxyisoquinoline

• MDL： MFCD11846291
• Inchi： 1S/C10H8ClNO/c1-13-9-4-2-3-8-7(9)5-6-12-10(8)11/h2-6H,1H3
• InChI Key： DVHOIKSDQCZHOV-UHFFFAOYSA-N
• SMILES： ClC1C2C=CC=C(C=2C=CN=1)OC

Computed Properties

• Exact Mass: 193.02954
• Monoisotopic Mass: 193.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• PSA: 22.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on 1-chloro-5-methoxyisoquinoline

Introduction to 1-Chloro-5-methoxyisoquinoline (CAS No. 106462-85-5)

1-Chloro-5-methoxyisoquinoline (CAS No. 106462-85-5) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the isoquinoline family, a class of heterocyclic compounds known for their diverse biological activities and potential therapeutic applications. The presence of a chloro and methoxy substituent on the isoquinoline ring imparts specific chemical and biological properties that make it an intriguing candidate for further investigation.

The chemical structure of 1-chloro-5-methoxyisoquinoline is characterized by a seven-membered isoquinoline ring with a chlorine atom at the 1-position and a methoxy group at the 5-position. This unique arrangement of functional groups contributes to its stability, solubility, and reactivity, making it suitable for various synthetic transformations and biological assays. The compound can be synthesized through several well-established methods, including the Pictet-Spengler reaction followed by selective chlorination and methylation steps.

Recent studies have highlighted the potential of 1-chloro-5-methoxyisoquinoline in various therapeutic areas. One notable application is its use as an intermediate in the synthesis of more complex molecules with specific biological activities. For instance, researchers have explored its role in the development of novel antiviral agents, particularly against RNA viruses such as influenza and coronaviruses. The compound's ability to modulate viral replication pathways makes it a promising lead for further drug discovery efforts.

In addition to antiviral properties, 1-chloro-5-methoxyisoquinoline has shown potential in cancer research. Studies have demonstrated its ability to inhibit certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. Specifically, it has been found to exhibit cytotoxic effects on human lung cancer cells, suggesting its potential as a chemotherapeutic agent. Further investigations are underway to elucidate the exact mechanisms of action and optimize its therapeutic efficacy.

The pharmacokinetic properties of 1-chloro-5-methoxyisoquinoline are also an area of active research. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) in biological systems is crucial for its development as a therapeutic agent. Preliminary data suggest that it has favorable pharmacokinetic profiles, including good oral bioavailability and a reasonable half-life, which are essential for effective drug delivery.

In the realm of drug discovery, 1-chloro-5-methoxyisoquinoline serves as a valuable scaffold for structure-activity relationship (SAR) studies. By systematically modifying the substituents on the isoquinoline ring, researchers can fine-tune the compound's biological activity and selectivity. This approach has led to the identification of several analogs with enhanced potency and reduced toxicity, paving the way for more advanced preclinical and clinical studies.

The safety profile of 1-chloro-5-methoxyisoquinoline is another critical aspect being evaluated. Toxicological studies have shown that it exhibits low toxicity at therapeutic concentrations, making it a safer candidate for further development. However, ongoing research is necessary to fully understand any potential long-term effects or adverse reactions associated with its use.

In conclusion, 1-chloro-5-methoxyisoquinoline (CAS No. 106462-85-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation in areas such as antiviral therapy, cancer treatment, and drug discovery. As research continues to advance, this compound may play a significant role in the development of novel therapeutic agents that address unmet medical needs.